Cas no 73616-27-0 (2-(5-amino-1H-pyrazol-1-yl)ethan-1-ol)

• Product name: 2-(5-amino-1H-pyrazol-1-yl)ethan-1-ol
• CAS No: 73616-27-0
• MF: C₅H₉N₃O
• MW: 127.1445
• MDL: MFCD08063809
• CID: 59500
• PubChem ID: 320281

2-(5-amino-1H-pyrazol-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1-(2-hydroxyethyl)pyrazole
• 2-(5- amino-1H-pyrazol-1-yl)ethanol
• 2-(5-aminopyrazol-1-yl)ethanol
• 5-AMINO-1-(2-HYDROXYETHYL)PYRAZOL
• Pyrazole-1-ethanol,5-amino- (6CI)
• NSC 267219
• 2-(5-Amino-1H-pyrazol-1-yl)ethanol
• 5-amino-1-(
• A-hydroxyethyl)pyrazole
• 1H-pyrazole-1-ethanol, 5-amino-
• 2-(5-amino-1H-pyrazol-1-yl)ethan-1-ol
• 5-Amino-1-(2-Hydroxyethyl) Pyrazole
• NSC267219
• PubChem15051
• KSC496I9L
• 2-(5-amino-1-pyrazolyl)ethanol
• IHQRJCVJAUKIEP-UHFFFAOYSA-N
• 2-(5-azanylpyrazol-1-yl)ethanol
• BCP22679
• 1-(2-hydroxye
• AKOS009457891
• 1-(2-hydroxyethyl)-5-aminopyrazole
• SCHEMBL2599298
• EN300-134536
• FT-0649944
• NSC-267219
• CS-W001159
• F8882-5444
• A837878
• 73616-27-0
• DTXSID40313186
• DS-0695
• SY021346
• AC-048
• 5-Amino-1-(2-hydroxy Ethyl) Pyrazole
• J-516635
• MFCD08063809
• InChI=1/C5H9N3O/c6-5-1-2-7-8(5)3-4-9/h1-2,9H,3-4,6H
• DB-029044
• A2619

• MDL： MFCD08063809
• Inchi： 1S/C5H9N3O/c6-5-1-2-7-8(5)3-4-9/h1-2,9H,3-4,6H2
• InChI Key： IHQRJCVJAUKIEP-UHFFFAOYSA-N
• SMILES： O([H])C([H])([H])C([H])([H])N1C(=C([H])C([H])=N1)N([H])[H]
• BRN： 607610

Computed Properties

• Exact Mass: 127.074562g/mol
• Surface Charge: 0
• XLogP3: -0.9
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 127.074562g/mol
• Monoisotopic Mass: 127.074562g/mol
• Topological Polar Surface Area: 64.1Ų
• Heavy Atom Count: 9
• Complexity: 88.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0
• Tautomer Count: 3

Experimental Properties

• Color/Form: Powder
• Density: 1.35
• Melting Point: 107.0 to 109.0 deg-C
• Boiling Point: 140°C/0.04mmHg(lit.)
• Flash Point: 158.2±22.3 °C
• Refractive Index: 1.616
• PSA: 64.07000
• LogP: 0.03880
• Sensitiveness: Sensitive to air

2-(5-amino-1H-pyrazol-1-yl)ethan-1-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315;H319
• Warning Statement： P264;P280;P302+P352+P332+P313+P362+P364;P305+P351+P338+P337+P313
• Safety Instruction： H315;H319
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

2-(5-amino-1H-pyrazol-1-yl)ethan-1-ol Customs Data

• HS CODE：2942000000
• Customs Data：

  China Customs Code:

  2933199090

  Overview:

  2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-(5-amino-1H-pyrazol-1-yl)ethan-1-ol

Comprehensive Overview of 2-(5-amino-1H-pyrazol-1-yl)ethan-1-ol (CAS No. 73616-27-0)

2-(5-amino-1H-pyrazol-1-yl)ethan-1-ol (CAS No. 73616-27-0) is a versatile organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyrazole core and hydroxyethyl side chain, is widely studied for its potential applications in drug discovery and material science. Its unique molecular structure makes it a valuable intermediate in synthesizing bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation.

The growing interest in 2-(5-amino-1H-pyrazol-1-yl)ethan-1-ol is driven by its role in developing novel therapeutics. Researchers are exploring its derivatives for their potential in treating inflammatory diseases, metabolic disorders, and even certain types of cancers. The compound's amino and hydroxyl functional groups provide excellent sites for further chemical modifications, enabling the creation of tailored molecules with enhanced efficacy and selectivity.

In the context of green chemistry, 2-(5-amino-1H-pyrazol-1-yl)ethan-1-ol is also being investigated for its compatibility with sustainable synthesis methods. With the increasing demand for environmentally friendly processes, this compound's potential to be synthesized using catalysis or biocatalysis aligns well with modern industrial trends. Its stability under mild reaction conditions further enhances its appeal for large-scale production.

Another area of interest is the compound's application in material science. Due to its ability to form hydrogen bonds and participate in supramolecular interactions, 2-(5-amino-1H-pyrazol-1-yl)ethan-1-ol is being studied for use in polymer chemistry and nanotechnology. Its incorporation into smart materials could lead to advancements in drug delivery systems and biodegradable plastics.

Frequently asked questions about 2-(5-amino-1H-pyrazol-1-yl)ethan-1-ol include its solubility profile, stability under various pH conditions, and optimal storage conditions. These queries reflect the compound's practical challenges and opportunities in laboratory and industrial settings. Addressing these concerns is crucial for ensuring its effective utilization in research and development.

In summary, 2-(5-amino-1H-pyrazol-1-yl)ethan-1-ol (CAS No. 73616-27-0) is a promising compound with diverse applications across multiple scientific disciplines. Its structural features and functional groups make it a valuable building block for innovative solutions in medicine, agriculture, and materials engineering. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing modern science and technology.